4-Hydrazinyl-6-(propan-2-yl)-1,3,5-triazin-2-amine

• IUPAC Name: 4-hydrazinyl-6-propan-2-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C6H12N6/c1-3(2)4-9-5(7)11-6(10-4)12-8/h3H,8H2,1-2H3,(H3,7,9,10,11,12)
• InChI Key: AOORMFCIHHJPRP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NC(=N1)NN)N
• Molecular Formula: C6H12N6
• DSSTOX Substance ID: DTXSID60381943
• Molecular Weight: 168.20 g/mol
• CAS RN: 175204-77-0

Description

4-Hydrazinyl-6-(propan-2-yl)-1,3,5-triazin-2-amine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as AHTN, and it is commonly used as a fragrance in various consumer products. However, its use as a research chemical is far more significant, and

Mechanism of Action

The mechanism of action of 4-Hydrazinyl-6-(propan-2-yl)-1,3,5-triazin-2-amine is not fully understood, but it is thought to involve the inhibition of various enzymes and metabolic pathways. This compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, this compound has been shown to inhibit the activity of various metabolic pathways, including the Krebs cycle and the electron transport chain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. This compound has been shown to have a significant impact on the nervous system, as it inhibits the activity of acetylcholinesterase. Additionally, this compound has been shown to affect various metabolic pathways, which can have a significant impact on cellular function. The physiological effects of this compound are still being studied, but it is thought to have potential applications in various areas, including cancer research and pest control.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-Hydrazinyl-6-(propan-2-yl)-1,3,5-triazin-2-amine in lab experiments is its well-established synthesis method. This compound is relatively easy to synthesize, and it is widely available for research purposes. Additionally, this compound has a significant impact on various biological processes, making it useful for studying the effects of enzyme inhibition and metabolic pathway disruption. However, there are also limitations to using this compound in lab experiments. One of the primary limitations is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for the use of 4-Hydrazinyl-6-(propan-2-yl)-1,3,5-triazin-2-amine in scientific research. One area of interest is its potential use in cancer research. Studies have shown that this compound has significant anti-cancer properties, and it may be useful in developing new cancer treatments. Additionally, this compound has potential applications in pest control, as it has been shown to have a significant insecticidal effect. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various areas of research.

Synthesis Methods

The synthesis of 4-Hydrazinyl-6-(propan-2-yl)-1,3,5-triazin-2-amine involves the reaction of 2-amino-4,6-dichloro-1,3,5-triazine with isopropylhydrazine. The resulting compound is then purified using various methods, including recrystallization and column chromatography. This synthesis method has been well-established and is widely used in research laboratories.

Scientific Research Applications

4-Hydrazinyl-6-(propan-2-yl)-1,3,5-triazin-2-amine has been studied for its potential use in various scientific research applications. One of the primary areas of interest is its use as a pesticide. Studies have shown that this compound has a significant insecticidal effect and may be useful in controlling various pests. Additionally, this compound has been studied for its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.